molecular formula C19H17GeILi B14369937 Lithium iodomethanide--triphenylgermyl (1/1/1) CAS No. 90159-00-5

Lithium iodomethanide--triphenylgermyl (1/1/1)

Cat. No.: B14369937
CAS No.: 90159-00-5
M. Wt: 451.8 g/mol
InChI Key: ZQPKUONMUHLGEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium iodomethanide–triphenylgermyl (1/1/1) is a chemical compound that combines lithium, iodomethanide, and triphenylgermyl in a 1:1:1 ratio

Preparation Methods

The synthesis of lithium iodomethanide–triphenylgermyl (1/1/1) typically involves the reaction of triphenylgermyl lithium with iodomethane. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve scaling up this reaction and optimizing the conditions to achieve higher yields and purity.

Chemical Reactions Analysis

Lithium iodomethanide–triphenylgermyl (1/1/1) can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

    Reduction: It can be reduced using suitable reducing agents to yield reduced forms of the compound.

    Substitution: The compound can participate in substitution reactions where one of its components is replaced by another chemical group. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various solvents to facilitate the reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Lithium iodomethanide–triphenylgermyl (1/1/1) has several scientific research applications, including:

    Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other organogermanium compounds.

    Biology: The compound’s unique properties make it useful in studying biological systems and interactions at the molecular level.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

    Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of lithium iodomethanide–triphenylgermyl (1/1/1) involves its interaction with molecular targets and pathways within a system. The compound can interact with enzymes and proteins, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Lithium iodomethanide–triphenylgermyl (1/1/1) can be compared with other similar compounds, such as:

    Triphenylgermyl lithium: This compound is similar in structure but lacks the iodomethanide component.

    Lithium iodomethanide: This compound contains lithium and iodomethanide but lacks the triphenylgermyl group.

    Triphenylgermyl chloride: This compound contains the triphenylgermyl group but has a chloride instead of an iodomethanide

Properties

CAS No.

90159-00-5

Molecular Formula

C19H17GeILi

Molecular Weight

451.8 g/mol

InChI

InChI=1S/C18H15Ge.CH2I.Li/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;/h1-15H;1H2;/q;-1;+1

InChI Key

ZQPKUONMUHLGEO-UHFFFAOYSA-N

Canonical SMILES

[Li+].[CH2-]I.C1=CC=C(C=C1)[Ge](C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.